molecular formula C15H11F3O2 B8426433 2-Methoxy-5-(2-trifluoromethylphenyl)benzaldehyde

2-Methoxy-5-(2-trifluoromethylphenyl)benzaldehyde

Cat. No.: B8426433
M. Wt: 280.24 g/mol
InChI Key: XGCPCAQZRAPRLN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methoxy-5-(2-trifluoromethylphenyl)benzaldehyde is a useful research compound. Its molecular formula is C15H11F3O2 and its molecular weight is 280.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H11F3O2

Molecular Weight

280.24 g/mol

IUPAC Name

2-methoxy-5-[2-(trifluoromethyl)phenyl]benzaldehyde

InChI

InChI=1S/C15H11F3O2/c1-20-14-7-6-10(8-11(14)9-19)12-4-2-3-5-13(12)15(16,17)18/h2-9H,1H3

InChI Key

XGCPCAQZRAPRLN-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C2=CC=CC=C2C(F)(F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

In 70 ml of toluene were suspended 320 mg of 2-methoxy-5-bromobenzaldehyde, 570 mg of 2-trifluoromethylphenylboric acid, 45 mg of palladium acetate and 136 mg of tri-o-tollylphosphine under nitrogen atmosphere, and then, 3.3 ml of 2M aqueous sodium carbonate solution was added to the suspension, and a small amount of ethanol was further added thereto. The obtained solution was heated up to 70° C., and stirred for 16 hours. The reaction mixture was cooled to room temperature, and the formed black precipitates were removed by filtration. The filtrate was washed with an aqueous sodium bicarbonate solution and brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure. The concentrated residue was purified by silica gel column chromatography (n-hexane/ethyl acetate=10/1) and crystallized from diisopropyl ether and n-hexane to give 298 mg of 2-methoxy-5-(2-trifluoromethylphenyl)benzaldehyde.
Quantity
320 mg
Type
reactant
Reaction Step One
Name
2-trifluoromethylphenylboric acid
Quantity
570 mg
Type
reactant
Reaction Step Two
Quantity
3.3 mL
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
70 mL
Type
solvent
Reaction Step Five
Quantity
45 mg
Type
catalyst
Reaction Step Six

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